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Compound of Interest

(3-Methoxypyridin-2-
Compound Name:
yl)methanamine hydrochloride

cat. No.: B3216167

Introduction and Chemical Identity

(3-Methoxypyridin-2-yl)methanamine hydrochloride is a substituted pyridine derivative that
serves as a valuable building block in medicinal chemistry and materials science. The presence
of a primary amine, a pyridine ring, and a methoxy group offers multiple points for chemical
modification, making it a versatile intermediate. The hydrochloride salt form is typically
employed to enhance stability and aqueous solubility compared to the free base.

Understanding the fundamental physical properties of this compound is a critical first step in its
application, influencing everything from reaction setup and purification to formulation and
bioavailability studies. This guide outlines these properties and provides standardized protocols
for their determination.

Molecular Structure and Key Features

The structure of (3-Methoxypyridin-2-yl)methanamine hydrochloride is characterized by a
pyridine ring substituted at the 2-position with a methanamine group and at the 3-position with
a methoxy group. The aminomethyl group is protonated in the hydrochloride salt form.
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Sample Preparation Measurement it

Melting Point Range
(e.g., 231-232 °C)
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Potentiometric Titration

Dissolve sample in water

l

Titrate with standardized NaOH

;

Record pH vs. Volume of Titrant

Generate

Data Analysis

Plot Titration Curve
(pH vs. Volume)

;

Determine Equivalence Point
(e.g., via 1st Derivative)

;

Calculate Half-Equivalence Volume

l

Read pH at Half-Equivalence Point

pKa Value
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 To cite this document: BenchChem. [(3-Methoxypyridin-2-yl)methanamine hydrochloride
physical properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3216167#3-methoxypyridin-2-yl-methanamine-
hydrochloride-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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